Pregn-4-ene-3,20-dione, 16alpha-methyl-
Pregn-4-ene-3,20-dione, 16alpha-methyl-
Brand Name:
Vulcanchem
CAS No.:
1239-79-8
VCID:
VC20975249
InChI:
InChI=1S/C22H32O2/c1-13-11-19-17-6-5-15-12-16(24)7-9-21(15,3)18(17)8-10-22(19,4)20(13)14(2)23/h12-13,17-20H,5-11H2,1-4H3/t13-,17-,18+,19+,20-,21+,22+/m1/s1
SMILES:
CC1CC2C3CCC4=CC(=O)CCC4(C3CCC2(C1C(=O)C)C)C
Molecular Formula:
C22H32O2
Molecular Weight:
328.5 g/mol
Pregn-4-ene-3,20-dione, 16alpha-methyl-
CAS No.: 1239-79-8
Cat. No.: VC20975249
Molecular Formula: C22H32O2
Molecular Weight: 328.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1239-79-8 |
|---|---|
| Molecular Formula | C22H32O2 |
| Molecular Weight | 328.5 g/mol |
| IUPAC Name | (8S,9S,10R,13S,14S,16R,17S)-17-acetyl-10,13,16-trimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C22H32O2/c1-13-11-19-17-6-5-15-12-16(24)7-9-21(15,3)18(17)8-10-22(19,4)20(13)14(2)23/h12-13,17-20H,5-11H2,1-4H3/t13-,17-,18+,19+,20-,21+,22+/m1/s1 |
| Standard InChI Key | JYYRDDFNMDZIIP-SMWISZJMSA-N |
| Isomeric SMILES | C[C@@H]1C[C@H]2[C@@H]3CCC4=CC(=O)CC[C@@]4([C@H]3CC[C@@]2([C@H]1C(=O)C)C)C |
| SMILES | CC1CC2C3CCC4=CC(=O)CCC4(C3CCC2(C1C(=O)C)C)C |
| Canonical SMILES | CC1CC2C3CCC4=CC(=O)CCC4(C3CCC2(C1C(=O)C)C)C |
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